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Compound of Interest

Compound Name: N-Ethyl-m-toluidine

Cat. No.: B127206 Get Quote

N-Ethyl-m-toluidine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethyl-m-toluidine is an aromatic organic compound belonging to the family of substituted

anilines. It is a light amber to clear brownish-yellow liquid at room temperature.[1] This

technical guide provides an in-depth overview of its chemical properties, structure, and a

detailed experimental protocol for its synthesis and purification. While primarily utilized as an

intermediate in the synthesis of dyes and photographic chemicals, its structural motif is of

interest in medicinal chemistry and materials science.[1][2]

Chemical Structure and Identification
N-Ethyl-m-toluidine is characterized by a benzene ring substituted with an ethylamino group

and a methyl group at the meta position.
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Identifier Value

IUPAC Name N-ethyl-3-methylaniline[1]

CAS Number 102-27-2[3]

Molecular Formula C₉H₁₃N[1]

SMILES String CCNc1cccc(C)c1[3]

InChI Key GUYMMHOQXYZMJQ-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of N-Ethyl-m-toluidine is presented below.

Property Value

Molecular Weight 135.21 g/mol [1]

Appearance Light amber or clear brownish-yellow liquid[1]

Boiling Point 221 °C[3]

Density 0.957 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.546[3]

Flash Point 89 °C (closed cup)[3]

Solubility
Insoluble in water; soluble in ethanol and ether.

[1]

Experimental Protocols
Synthesis and Purification of N-Ethyl-m-toluidine
The following protocol is a well-established method for the laboratory-scale synthesis and

purification of N-Ethyl-m-toluidine.

Materials:
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m-Toluidine

Ethyl bromide

10% Sodium hydroxide solution

Ether

Concentrated hydrochloric acid

Sodium nitrite

Stannous chloride dihydrate

Benzene

Flaked potassium hydroxide

Procedure:

Alkylation: In a sealed vessel, react m-toluidine with an equimolar amount of ethyl bromide at

room temperature for 24 hours. The reaction mixture will form a white crystalline mass.

Liberation of the Crude Amine: Break up the crystalline mass and treat it with a 10% sodium

hydroxide solution and ether to liberate the free amine. Separate the ether layer containing

the crude N-Ethyl-m-toluidine.

Formation of the Nitroso Compound: Add the crude amine to a cooled solution of

concentrated hydrochloric acid. To this, slowly add a solution of sodium nitrite while

maintaining the temperature below 12 °C. Extract the resulting nitroso compound with ether.

Reduction to the Pure Amine: Carefully evaporate the ether from the extract. Add the crude

nitroso compound to a solution of stannous chloride dihydrate in concentrated hydrochloric

acid. Control the exothermic reaction by cooling.

Isolation and Purification: Make the reaction mixture strongly alkaline with a cold sodium

hydroxide solution. Perform a steam distillation of the resulting milky suspension. Saturate
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the distillate with sodium chloride and extract the purified amine with benzene. Dry the

benzene extract with flaked potassium hydroxide.

Final Distillation: After removing the benzene by distillation, distill the remaining liquid under

reduced pressure to obtain pure N-Ethyl-m-toluidine. The product typically distills at 111–

112 °C/20 mm Hg.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the synthesis and purification process for N-
Ethyl-m-toluidine.

Synthesis

Purification

m-Toluidine

Alkylation
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Crude Amine Liberation Nitroso Compound Formation Reduction Steam Distillation Solvent Extraction Drying Final Distillation Pure N-Ethyl-m-toluidine

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-Ethyl-m-toluidine.

Signaling Pathways
Currently, there is no established body of literature detailing specific biological signaling

pathways directly modulated by N-Ethyl-m-toluidine. Its primary applications are in chemical

synthesis rather than as a bioactive agent in drug development. However, related aromatic

amines have been studied for their metabolic pathways and potential toxicological effects,

which may involve interactions with various enzymatic systems.

Safety and Handling
N-Ethyl-m-toluidine is classified as a toxic substance and should be handled with appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat.[4] It is harmful
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if swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin, eyes,

and respiratory tract.[5] Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
This technical guide provides a foundational understanding of the chemical properties and

structure of N-Ethyl-m-toluidine. The detailed experimental protocol and visualized workflow

for its synthesis offer practical guidance for researchers. While its direct role in biological

signaling is not currently defined, its utility as a chemical intermediate makes it a compound of

interest in various fields of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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